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Compound of Interest

Compound Name: Biphenyl-3,3'-dicarboxylic acid

CAS No.: 612-87-3

Cat. No.: B1265771

Get Quote

Abstract
Biphenyl-3,3'-dicarboxylic acid is a pivotal organic compound characterized by two

carboxylic acid groups positioned at the meta-positions of a biphenyl core. This specific

substitution pattern imparts a unique V-shape geometry and rotational flexibility, making it a

highly sought-after building block in supramolecular chemistry, materials science, and

pharmaceutical development. Its ability to act as a rigid yet angular dicarboxylate linker has led

to its extensive use in the synthesis of sophisticated architectures such as Metal-Organic

Frameworks (MOFs) and high-performance polymers. This guide provides a comprehensive

overview of its chemical and physical properties, detailed synthesis protocols, spectroscopic

characterization, reactivity profile, and key applications, offering researchers and developers

the foundational knowledge required to leverage this versatile molecule.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are fundamental

to its application in research and development. Biphenyl-3,3'-dicarboxylic acid is registered
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under CAS Number 612-87-3.[1][2] Its structure consists of a biphenyl backbone with

carboxylic acid groups attached to the 3 and 3' positions.

The key identifiers and properties are summarized below for quick reference. This data is

critical for experimental design, including solvent selection, reaction temperature, and

purification strategies.

Property Value Source(s)

IUPAC Name
3-(3-carboxyphenyl)benzoic

acid
[1]

CAS Number 612-87-3 [1][2]

Molecular Formula C₁₄H₁₀O₄ [1][3]

Molecular Weight 242.23 g/mol [1][3]

Physical Form
Solid, typically a white or off-

white powder

Melting Point >300 °C [4]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

DMF and DMSO.

[2]

Purity
Commercially available up to

98% purity

InChI Key
KHZYMPDILLAIQY-

UHFFFAOYSA-N
[5]

Synthesis and Purification
The synthesis of biphenyl-3,3'-dicarboxylic acid is most commonly achieved through modern

cross-coupling reactions, which offer high yields and selectivity. The Suzuki-Miyaura cross-

coupling reaction is a particularly effective and widely adopted method. This approach provides

a reliable pathway for academic and industrial laboratories to access this key building block.

2.1. Generalized Synthesis Workflow: Suzuki Coupling Pathway
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The causality behind this workflow is the robust and versatile nature of the palladium-catalyzed

Suzuki coupling, which excels at forming C-C bonds between aryl halides and aryl boronic

acids. This is followed by a strong oxidation step to convert alkyl or other functional groups into

the required carboxylic acids.
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Synthesis Workflow

3-Bromobenzoic acid
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3-Carboxyphenylboronic acid

Coupled Product
(Ester form)

Hydrolysis
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Purification
(Recrystallization)

Final Product >98% Purity
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MOF Self-Assembly

Biphenyl-3,3'-
dicarboxylic acid

(Linker)

Coordination-Driven
Self-Assembly

Metal Ion / Cluster
(Node)

Solvothermal
Conditions

(e.g., DMF, Heat)

 facilitates

Porous Crystalline MOF

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265771/docs#an-in-depth-technical-guide-to-
biphenyl-3-3-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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